molecular formula C11H12O3S B585163 2-Methyl-1-[4-(methylsulfonyl)phenyl]-2-propen-1-one CAS No. 516453-68-2

2-Methyl-1-[4-(methylsulfonyl)phenyl]-2-propen-1-one

Cat. No. B585163
CAS RN: 516453-68-2
M. Wt: 224.274
InChI Key: UFXOWVCXRPOLGB-UHFFFAOYSA-N
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Description

“2-Methyl-1-[4-(methylsulfonyl)phenyl]-2-propen-1-one” is a chemical compound that is related to "4-(Methylsulfonyl)acetophenone" . It has a molecular weight of 198.24 . It is also related to “2-Bromo-2-methyl-1-[4-(methylsulfonyl)phenyl]-1-propanone”, which has a molecular formula of C11H13BrO3S and a molecular weight of 305.19.


Synthesis Analysis

The synthesis of this compound involves a reaction of aniline derivatives and α-bromo-4-(methylsulfonyl)acetophenone. A novel series of benzimidazole derivatives wherein 4-(methylsulfonyl)phenyl pharmacophore attached via its C-2 position was designed and synthesized .


Molecular Structure Analysis

In the crystal structure of this compound, molecules are linked by C—H⋯O hydrogen bonds, extending in zigzag chains along the b axis. A weak intramolecular C—H⋯Br hydrogen bond is also observed, which forms an S(6) ring motif.


Chemical Reactions Analysis

This compound can undergo coupling reaction with benzene sulfonamide in the presence of copper (I)iodide to form the corresponding N-aryl sulfonamide. It is also a key intermediate for the preparation of 2-methyl-1-[4-(methylthio)phenyl]-2-(4-morpholinyl)-propanone.

Mechanism of Action

The compounds related to “2-Methyl-1-[4-(methylsulfonyl)phenyl]-2-propen-1-one” were evaluated in vitro as cyclooxygenase-1 (COX-1)/cyclooxygenese-2 (COX-2) inhibitors . They showed good anti-inflammatory activity with excessive selectivity towards COX-2 .

properties

IUPAC Name

2-methyl-1-(4-methylsulfonylphenyl)prop-2-en-1-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12O3S/c1-8(2)11(12)9-4-6-10(7-5-9)15(3,13)14/h4-7H,1H2,2-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFXOWVCXRPOLGB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=C)C(=O)C1=CC=C(C=C1)S(=O)(=O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90858072
Record name 1-[4-(Methanesulfonyl)phenyl]-2-methylprop-2-en-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90858072
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

224.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Methyl-1-[4-(methylsulfonyl)phenyl]-2-propen-1-one

CAS RN

516453-68-2
Record name 1-[4-(Methanesulfonyl)phenyl]-2-methylprop-2-en-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90858072
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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